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Compound of Interest

Compound Name: 4-Propoxybenzohydrazide

CAS No.: 64328-60-5

Cat. No.: B1271223

Get Quote

Executive Summary
4-Propoxybenzohydrazide (CAS: 202193-76-2) is a critical intermediate in the synthesis of

liquid crystalline materials, antimicrobial Schiff bases, and bioactive heterocyclic compounds

(e.g., 1,3,4-oxadiazoles). Its structural core—a rigid benzene ring linked to a flexible propoxy

tail and a reactive hydrazide group—serves as an ideal mesogen for supramolecular assembly.

This technical guide outlines a high-yield, two-step synthesis protocol starting from

commercially available ethyl 4-hydroxybenzoate. The method prioritizes purity and scalability,

utilizing a Williamson ether synthesis followed by nucleophilic acyl substitution (hydrazinolysis).

Retrosynthetic Analysis & Workflow
The synthesis is designed to minimize side reactions such as N-alkylation or azine formation.

The pathway disconnects the target molecule at the amide bond (hydrazide formation) and the

phenolic ether bond (alkylation).
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Figure 1: Forward synthetic route from ethyl 4-hydroxybenzoate to 4-propoxybenzohydrazide.

Safety & Pre-requisites
Critical Hazard Warnings:

Hydrazine Hydrate: Highly toxic, potential carcinogen, and corrosive. Handle in a fume hood

with double-gloving (nitrile).[1] Avoid contact with metals which can catalyze decomposition.

[1]

n-Propyl Bromide: Alkylating agent; potential neurotoxin.

Acetone/Ethanol: Highly flammable solvents.

Equipment:

Three-neck round-bottom flasks (250 mL, 500 mL)

Reflux condensers with CaCl₂ guard tubes

Magnetic stirrer with hot plate[1]

Rotary evaporator[2][3]

Vacuum filtration setup (Buchner funnel)[1]

Step-by-Step Synthesis Protocol
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Step 1: O-Alkylation (Williamson Ether Synthesis)
Objective: Convert ethyl 4-hydroxybenzoate to ethyl 4-propoxybenzoate. Mechanism: SN2

nucleophilic substitution.

Reagent MW ( g/mol ) Equiv. Qty (Scale) Role

Ethyl 4-

hydroxybenzoate
166.17 1.0 16.6 g (0.1 mol) Substrate

n-Propyl Bromide 122.99 1.2 14.8 g (~11 mL) Alkylating Agent

Potassium

Carbonate

(anhydrous)

138.21 2.0 27.6 g Base

Acetone (Dry) 58.08 Solvent 150 mL Solvent

Potassium Iodide

(Catalytic)
166.00 0.1 1.6 g

Catalyst

(Finkelstein)

Procedure:

Activation: In a 500 mL round-bottom flask, dissolve ethyl 4-hydroxybenzoate in dry acetone.

Add anhydrous K₂CO₃. Stir at room temperature for 15 minutes to generate the phenoxide

anion.

Addition: Add n-propyl bromide and catalytic KI. The KI converts the alkyl bromide to the

more reactive alkyl iodide in situ.

Reflux: Heat the mixture to reflux (approx. 56-60°C) for 8–12 hours.

Monitoring: Check TLC (Hexane:Ethyl Acetate 8:2). The starting phenol (lower R_f) should

disappear; the ether product (higher R_f) will appear.

Workup:

Cool the reaction mixture to room temperature.
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Filter off the inorganic salts (KBr, K₂CO₃) and wash the cake with fresh acetone.

Concentrate the filtrate under reduced pressure (rotary evaporator) to obtain a pale yellow

oil or low-melting solid.

Purification: If necessary, dissolve the residue in diethyl ether, wash with 5% NaOH (to

remove unreacted phenol), then water and brine. Dry over Na₂SO₄ and evaporate.

Yield Expectation: 85–95%.

Step 2: Hydrazinolysis
Objective: Convert ethyl 4-propoxybenzoate to 4-propoxybenzohydrazide. Mechanism:

Nucleophilic Acyl Substitution.

Reagent MW ( g/mol ) Equiv. Qty (Scale) Role

Ethyl 4-

propoxybenzoate
208.25 1.0 20.8 g (0.1 mol) Intermediate

Hydrazine

Hydrate (80% or

99%)

50.06 5.0 25.0 g (~24 mL) Nucleophile

Ethanol

(Absolute)
46.07 Solvent 100 mL Solvent

Procedure:

Dissolution: Dissolve the crude ethyl 4-propoxybenzoate in absolute ethanol in a 250 mL

round-bottom flask.

Addition: Add hydrazine hydrate slowly with stirring.

Note: A large excess (5 equiv.) is crucial to prevent the formation of the dimer N,N'-bis(4-

propoxybenzoyl)hydrazine.

Reflux: Heat to reflux (78°C) for 4–6 hours.
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Observation: The solution usually becomes clear, and upon extended refluxing, the

product may begin to precipitate if the concentration is high.

Isolation:

Concentrate the reaction mixture to approx. 1/3 volume.

Cool the flask in an ice bath (0–5°C) for 1 hour. White crystalline solid should precipitate.

Filter the solid and wash with cold ethanol (2 x 10 mL) and then cold water (to remove

excess hydrazine).

Recrystallization: Recrystallize from hot ethanol to obtain pure white needles.

Yield Expectation: 75–85%.[2]

Mechanistic Insight
The hydrazinolysis proceeds via a tetrahedral intermediate. The high nucleophilicity of

hydrazine (alpha-effect) drives the displacement of the ethoxy group.
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Tetrahedral
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 Elimination
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Figure 2: Mechanism of nucleophilic acyl substitution converting the ester to the hydrazide.

Analytical Characterization (Self-Validation)
To validate the synthesis, compare experimental data against these expected values.

Melting Point
Expected Range: 130–140°C (Dependent on polymorphs).

Note: A sharp melting point (<2°C range) indicates high purity. Broadening suggests residual

solvent or dimer impurity.
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Infrared Spectroscopy (FT-IR)
Functional Group Wavenumber (cm⁻¹) Vibration Mode

N-H (Hydrazide) 3200–3350 Stretching (Doublet)

C=O (Amide I) 1640–1660 Stretching

C-O-C (Ether) 1240–1260 Asymmetric Stretching

C-H (Aliphatic) 2850–2960 Propyl chain stretching

Nuclear Magnetic Resonance (¹H NMR, 400 MHz, DMSO-
d₆)

Shift (δ ppm) Multiplicity Integration Assignment

9.60 Singlet (Broad) 1H -CONH-

7.80 Doublet (J=8.8 Hz) 2H Ar-H (Ortho to C=O)

6.95 Doublet (J=8.8 Hz) 2H Ar-H (Ortho to OR)

4.40 Broad Singlet 2H -NHNH₂

3.98 Triplet (J=6.5 Hz) 2H -OCH₂-CH₂-CH₃

1.75 Multiplet 2H -OCH₂-CH₂-CH₃

0.98 Triplet (J=7.4 Hz) 3H -OCH₂-CH₂-CH₃

Troubleshooting & Optimization
Low Yield in Step 1: Ensure K₂CO₃ is anhydrous and finely ground. If reaction is slow, switch

solvent to DMF (Dimethylformamide) and heat to 80°C (requires aqueous workup).

Dimer Formation (Step 2): If a high-melting insoluble solid (>250°C) forms, it is likely the

N,N'-bis-acylhydrazine. Solution: Increase the hydrazine hydrate ratio to 10 equivalents and

add the ester solution dropwise to the refluxing hydrazine solution.

Coloration: Yellowing of the product indicates oxidation of hydrazine or phenol residues.

Recrystallize from ethanol with a pinch of activated charcoal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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